2-Oxo-4-phenyl-2h-benzo[h]chromene-3-carbonitrile

• Molecular Formula: C20H11NO2
• Molecular Weight: 297.3 g/mol
• IUPAC Name: 2-oxo-4-phenylbenzo[h]chromene-3-carbonitrile
• InChI: InChI=1S/C20H11NO2/c21-12-17-18(14-7-2-1-3-8-14)16-11-10-13-6-4-5-9-15(13)19(16)23-20(17)22/h1-11H
• InChI Key: XVXXKPXPWFQHMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=O)OC3=C2C=CC4=CC=CC=C43)C#N

Description

2-Oxo-4-phenyl-2h-benzo[h]chromene-3-carbonitrile is a heterocyclic compound that belongs to the chromene family. Chromenes are known for their diverse biological activities and are widely used in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Oxo-4-phenyl-2h-benzo[h]chromene-3-carbonitrile typically involves multi-component reactions. One common method is the reaction of 2-hydroxybenzaldehydes or 2-hydroxyacetophenones with ethyl cyanoacetate under dual-frequency ultrasonication . This method is considered green and efficient, yielding high purity products.

Industrial Production Methods: In industrial settings, the synthesis often employs catalysts such as lipase in ionic liquids or other environmentally friendly solvents . The use of deep eutectic solvents (DES) has also been explored to minimize the environmental impact .

Chemical Reactions Analysis

Types of Reactions: 2-Oxo-4-phenyl-2h-benzo[h]chromene-3-carbonitrile undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by reagents like potassium permanganate or chromium trioxide.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: Halogenation and nitration are typical substitution reactions for this compound.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nitration using nitric acid and sulfuric acid mixture.

Major Products:

Oxidation: Formation of carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

2-Oxo-4-phenyl-2h-benzo[h]chromene-3-carbonitrile has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Exhibits antimicrobial and antifungal properties.

Medicine: Potential anticancer agent due to its ability to inhibit specific enzymes and pathways.

Industry: Used in the development of organic fluorescent compounds for imaging and detection.

Mechanism of Action

The compound exerts its effects through various mechanisms:

Molecular Targets: It targets enzymes such as monoamine oxidase and chymotrypsin.

Pathways Involved: Inhibits pathways involved in cell proliferation and induces apoptosis in cancer cells.

Similar Compounds:

• 2-Amino-4-phenyl-4H-benzo[h]chromene-3-carbonitrile
• 2-Amino-3-cyano-4H-chromenes

Comparison:

• Uniqueness: 2-Oxo-4-phenyl-2h-benzo[h]chromene-3-carbonitrile is unique due to its specific substitution pattern, which imparts distinct biological activities .
• Similarities: Like other chromenes, it exhibits a broad spectrum of biological activities, including antimicrobial and anticancer properties .